Bis(5-Methyl-2-hexyl) Phthalate-d4
Description
Properties
Molecular Formula |
C₂₂H₃₀D₄O₄ |
|---|---|
Molecular Weight |
366.53 |
Synonyms |
1,2-Benzenedicarboxylic Acid 1,2-Bis(5-Methyl-2-hexyl) Ester--d4; |
Origin of Product |
United States |
Synthesis and Isotopic Characterization of Bis 5 Methyl 2 Hexyl Phthalate D4
Synthetic Pathways for Deuterated Phthalate (B1215562) Esters
The synthesis of deuterated phthalate esters, including Bis(5-Methyl-2-hexyl) Phthalate-d4, generally involves the esterification of a deuterated phthalic acid or its anhydride (B1165640) with the corresponding alcohol. In this case, the synthesis would proceed via the reaction of phthalic anhydride-d4 with 5-methyl-2-hexanol (B47235).
The common approach is a Fischer-Speier esterification, where the phthalic anhydride-d4 is reacted with an excess of 5-methyl-2-hexanol in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction is typically carried out at elevated temperatures with the continuous removal of water to drive the equilibrium towards the formation of the diester. The deuteration in this compound is specifically on the aromatic ring, originating from the use of phthalic anhydride-d4 as a starting material. sigmaaldrich.comeurisotop.com
Phthalic Anhydride-d4 + 2 (5-Methyl-2-hexanol) → this compound + H₂O
Following the reaction, the crude product is typically purified using techniques such as column chromatography to isolate the desired deuterated phthalate ester from any unreacted starting materials or byproducts.
Isotopic Purity and Labeling Efficiency Assessment
The isotopic purity and labeling efficiency of this compound are critical parameters that define its quality as an internal standard. These are typically determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Mass spectrometry provides information on the mass-to-charge ratio of the molecule, allowing for the determination of the extent of deuterium (B1214612) incorporation. By comparing the intensity of the ion corresponding to the deuterated molecule with any ions corresponding to the unlabeled or partially labeled species, the isotopic enrichment can be calculated. For commercially available deuterated phthalate standards, the isotopic purity is often reported to be high, typically ≥98 atom % D. sigmaaldrich.com
¹H NMR spectroscopy is another powerful tool for assessing isotopic labeling. In the case of this compound, the absence or significant reduction of signals corresponding to the aromatic protons of the phthalate ring would confirm successful deuteration. The integration of the remaining proton signals from the hexyl chains relative to any residual aromatic signals allows for a quantitative assessment of the deuterium incorporation.
| Parameter | Technique | Typical Finding |
| Isotopic Enrichment | Mass Spectrometry | ≥98 atom % D |
| Deuterium Incorporation | ¹H NMR Spectroscopy | Significant reduction or absence of aromatic proton signals |
Structural Confirmation of this compound
The definitive structural confirmation of the synthesized this compound is achieved through a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.
¹H NMR Spectroscopy: The ¹H NMR spectrum would show signals corresponding to the protons of the two 5-methyl-2-hexyl chains. The characteristic signals for the aromatic protons would be absent due to deuteration.
¹³C NMR Spectroscopy: The ¹³C NMR spectrum would display signals for all the carbon atoms in the molecule. The carbon atoms on the deuterated aromatic ring would show characteristic coupling patterns with deuterium (C-D coupling), and their signals would be significantly less intense compared to the protonated carbons of the hexyl chains.
Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) would show a molecular ion peak corresponding to the mass of this compound. The fragmentation pattern would be characteristic of phthalate esters, with key fragments arising from the loss of the alkyl chains.
| Technique | Key Observation |
| ¹H NMR | Absence of aromatic proton signals; presence of signals for the 5-methyl-2-hexyl group. |
| ¹³C NMR | Signals for all carbons, with C-D coupling observed for the aromatic carbons. |
| Mass Spectrometry | Molecular ion peak corresponding to the deuterated compound and characteristic fragmentation pattern. |
Analytical Standards Development for Deuterated Phthalates
Deuterated phthalates, such as this compound, are primarily developed as internal standards for quantitative analysis. The use of a stable isotope-labeled internal standard is considered the gold standard in analytical chemistry, particularly for chromatography-mass spectrometry-based methods.
The development of these standards involves several key steps:
Chemical Synthesis: A robust and reproducible synthetic route to produce the deuterated compound with high chemical and isotopic purity.
Purification: Rigorous purification to remove any unlabeled material and other impurities that could interfere with the analysis.
Characterization: Comprehensive characterization to confirm the structure and determine the exact isotopic enrichment and purity.
Certification: For commercial standards, this involves rigorous testing and validation to provide a certified concentration and purity.
These standards are crucial for a variety of applications, including environmental monitoring of pollutants in water and soil, food safety analysis for contaminants leaching from packaging, and biomonitoring studies to assess human exposure to phthalates. isotope.com The availability of well-characterized deuterated standards enables researchers and regulatory agencies to obtain accurate and precise measurements, which are essential for risk assessment and the establishment of safety guidelines.
Applications of Bis 5 Methyl 2 Hexyl Phthalate D4 in Environmental Research
Detection and Quantification of Phthalates in Environmental Matrices
The accurate detection and quantification of phthalates in the environment are essential for assessing human exposure and ecological risks. Bis(5-Methyl-2-hexyl) Phthalate-d4 serves as an invaluable internal standard in analytical methods, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), to ensure the reliability of these measurements. researchgate.netnih.govnih.gov
Aqueous Environmental Samples (Surface Water, Drinking Water, Wastewater)
Phthalates are frequently detected in various aqueous environments due to industrial discharges, leaching from plastic waste, and atmospheric deposition. researchgate.netmdpi.comnih.govresearchgate.net The use of isotope-labeled internal standards is critical for overcoming matrix effects and achieving accurate quantification at the low concentrations often found in water samples.
Research Findings in Aqueous Samples:
Drinking Water: Studies have been conducted to determine the presence of phthalates in bottled and tap water. For instance, one study developed a method using solid-phase microextraction (SPME) followed by GC-tandem mass spectrometry (GC-MS/MS) to analyze for six phthalates in bottled water. nih.gov The limits of detection were in the range of 0.3 to 2.6 ng/mL. nih.gov Another study on drinking water in Beijing detected di(2-ethylhexyl) phthalate (B1215562) (DEHP) in all 23 samples, with the highest concentration being 24.5 µg/L, using a GC-MS method with an internal standard for quantification. bvsalud.org
Wastewater: Phthalate concentrations in wastewater treatment plants (WWTPs) are often monitored to assess their removal efficiency. Research has shown that the concentrations of various phthalate acid esters (PAEs) in urban WWTPs can be significant. researchgate.net
Surface Water: In a study of Baiyang Lake in China, sixteen different PAEs were detected in all water samples, with concentrations ranging from 1215 to 3399 ng·L−1. mdpi.com Dibutyl phthalate (DBP) and di-isobutyl phthalate (DIBP) were the most prevalent. mdpi.com
| Phthalate | Sample Type | Concentration Range | Predominant Compounds | Reference |
|---|---|---|---|---|
| Various | Bottled Water | 6.3 - 112.2 ng/mL | DnBP, DEHP, DiBP | nih.gov |
| DEHP | Drinking Water (Beijing) | Up to 24.5 µg/L | DEHP | bvsalud.org |
| Various PAEs | Surface Water (Baiyang Lake) | 1215 - 3399 ng·L−1 | DBP, DIBP | mdpi.com |
Solid Environmental Samples (Soil, Sediment, Dust)
Phthalates can accumulate in solid environmental matrices through deposition from the atmosphere and direct contamination. researchgate.net Their analysis in these complex samples benefits greatly from the use of isotope-labeled standards to correct for extraction inefficiencies and matrix interference.
Research Findings in Solid Samples:
House Dust: Phthalates are ubiquitous in indoor dust. A study comparing house dust from China and the United States found significant variations in the concentrations and profiles of nine phthalate esters. nih.govacs.org For example, concentrations of diethyl phthalate (DEP), di-n-hexyl phthalate (DNHP), and benzyl (B1604629) butyl phthalate (BzBP) were 5 to 10 times higher in dust from Albany, NY, compared to Chinese cities. nih.govacs.org Conversely, di-iso-butyl phthalate (DIBP) concentrations were about 5 times lower in Albany. nih.govacs.org Another study found that di(2-ethylhexyl) phthalate (DEHP) was the most frequently identified phthalate in the dust of children's bedrooms, with a median concentration of 0.77 mg/g. nih.gov
Soil and Sediment: The partitioning of phthalates into soil and sediment is a key environmental process. In a study of a constructed wetland, the soil-water partition coefficients (Kd) were calculated for several phthalates, indicating that compounds with higher octanol/water partition coefficients (Kow), such as DBP and DEHP, tend to accumulate more in soil. mdpi.com
| Phthalate | Sample Type | Concentration/Finding | Reference |
|---|---|---|---|
| DEP, DNHP, BzBP | House Dust (Albany, NY vs. China) | 5-10 times higher in Albany | nih.govacs.org |
| DIBP | House Dust (Albany, NY vs. China) | ~5 times lower in Albany | nih.govacs.org |
| DEHP | House Dust (Children's Bedrooms) | Median: 0.77 mg/g | nih.gov |
| DBP, DEHP | Wetland Soil | Higher accumulation due to high Kow | mdpi.com |
Atmospheric and Air Particulate Matter Analysis
Phthalates exist in the atmosphere in both the gas phase and associated with particulate matter (PM). researchgate.netnih.gov Understanding this partitioning is crucial for assessing inhalation exposure and long-range atmospheric transport. Isotope-labeled standards are essential for accurate measurements in both phases.
Research Findings in Atmospheric Samples:
Indoor Air: A study of 40 residences measured the gas- and PM2.5-phase concentrations of seven phthalates. nih.gov The major phthalates in the gas phase were dimethyl phthalate (DMP), DIBP, and di-n-butyl phthalate (DnBP), while in PM2.5, the major phthalates were DIBP, DnBP, and DEHP. nih.gov
Atmospheric Deposition: Research in the South China Sea found that net air-to-seawater deposition was the dominant flux for DiBP, DnBP, DMP, and DEP, while DEHP showed strong volatilization from seawater to air. nih.govacs.org The estimated net atmospheric deposition for the sum of DMP, DEP, DiBP, and DnBP was 3740 tons per year. nih.govacs.org
| Phthalate | Atmospheric Phase | Finding | Reference |
|---|---|---|---|
| DMP, DIBP, DnBP | Indoor Air (Gas Phase) | Major phthalates detected | nih.gov |
| DIBP, DnBP, DEHP | Indoor Air (PM2.5) | Major phthalates detected | nih.gov |
| DiBP, DnBP, DMP, DEP | South China Sea Atmosphere | Dominated by net air-to-seawater deposition | nih.govacs.org |
| DEHP | South China Sea Atmosphere | Strong water-to-air volatilization | nih.govacs.org |
Tracing Environmental Pathways and Distribution
Beyond simple quantification, this compound and other isotope-labeled standards are instrumental in studies that trace the movement and fate of phthalates in the environment.
Source Apportionment Studies Using Isotopic Signatures
While not providing a unique isotopic signature itself, the use of a suite of isotopically labeled phthalate standards allows for more accurate quantification of various phthalates, which in turn can be used in source apportionment models. By determining the relative abundance of different phthalates in a sample, researchers can infer the primary sources of contamination.
Research Findings in Source Apportionment:
Multiple Sources: A study in Baiyang Lake suggested that agricultural cultivation and the disorderly use and disposal of plastic products were the primary sources of phthalate contamination. mdpi.com
Indoor Sources: In indoor environments, the presence of specific phthalates can be linked to their sources. For example, DEHP is strongly associated with PVC products like flooring. nih.gov
Environmental Partitioning and Transport Investigations
Isotope-labeled compounds are crucial for conducting controlled laboratory and field experiments to determine the partitioning coefficients of phthalates between different environmental compartments (e.g., air-water, soil-water, air-particle). These coefficients are fundamental parameters in models that predict the environmental fate and transport of these chemicals.
Research Findings in Partitioning and Transport:
Air-Particle Partitioning: The particle/gas partition coefficient (Kp) is a key parameter for understanding the fate of semi-volatile organic compounds (SVOCs) like phthalates. acs.org One study found that the Kp for DEHP on organic particles was an order of magnitude higher than on inorganic particles, suggesting that absorption dominates for organic particles and adsorption for inorganic ones. acs.org Temperature and humidity can also significantly influence the partitioning of phthalates between the gas and particle phases in indoor air. nih.gov
Atmospheric Transport: The atmospheric half-lives of phthalates vary, influencing their potential for long-range transport. For example, DEHP, BBP, and DnBP are degraded more rapidly in the atmosphere, while DEP and DMP are more persistent. nih.govacs.org
Indoor Fate: Temperature affects the airborne concentrations and surface sorption of phthalates indoors. acs.org Higher temperatures lead to increased airborne concentrations, while equilibrium partitioning coefficients for phthalates adsorbed to surfaces decrease with increasing temperature. acs.org
Role of Bis 5 Methyl 2 Hexyl Phthalate D4 in Biomonitoring and Exposure Assessment Research
Quantification of Phthalate (B1215562) Metabolites in Biological Fluids
The use of deuterated internal standards like Bis(5-Methyl-2-hexyl) Phthalate-d4 is fundamental for the accurate quantification of phthalate metabolites in various biological matrices. This approach, known as isotope dilution mass spectrometry, is considered the gold standard for biomonitoring studies.
Urinary Metabolite Analysis
Urine is the preferred biological matrix for assessing exposure to non-persistent chemicals like phthalates because their metabolites are more concentrated in urine compared to other bodily fluids. nih.gov The analysis of urinary metabolites provides a reliable measure of internal dose, accounting for all routes of exposure. nih.gov
Controlled human studies involving the oral administration of deuterium-labeled DEHP have been instrumental in understanding its metabolism and excretion. nih.gov These studies have shown that a significant portion of an ingested DEHP dose is absorbed and excreted in the urine as various metabolites. nih.gov Research has identified several key urinary metabolites of DEHP, including mono(2-ethylhexyl) phthalate (MEHP), mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), mono(2-ethyl-5-carboxypentyl) phthalate (5cx-MEPP), and mono[2-(carboxymethyl)hexyl] phthalate (2cx-MMHP). nih.govnih.govnih.gov
The use of isotope-labeled internal standards, such as deuterated MEHP, MEOHP, and 5cx-MEPP, is crucial for the accurate quantification of these metabolites. nih.govresearchgate.net Analytical methods, often employing ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS), have been developed and validated for the simultaneous determination of these metabolites in urine. nih.govnih.gov These methods demonstrate high extraction recoveries and low limits of quantitation, ensuring reliable and sensitive measurements. nih.gov
| Urinary Metabolite of DEHP | Typical Role in Biomonitoring |
| Mono(2-ethylhexyl) phthalate (MEHP) | Primary metabolite, but less specific than secondary metabolites. nih.gov |
| Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) | Secondary oxidized metabolite, reflects recent exposure. nih.gov |
| Mono(2-ethyl-5-oxohexyl) phthalate (MEOHP) | Secondary oxidized metabolite, reflects recent exposure. nih.gov |
| Mono(2-ethyl-5-carboxypentyl) phthalate (5cx-MEPP) | Secondary oxidized metabolite, reflects longer-term exposure. nih.gov |
| Mono[2-(carboxymethyl)hexyl] phthalate (2cx-MMHP) | Secondary oxidized metabolite, reflects longer-term exposure. nih.gov |
Blood and Serum Metabolite Profiling
While urine is the primary medium for phthalate biomonitoring, blood and serum can also be analyzed to understand the distribution and metabolism of these compounds. nih.gov Studies have investigated the binding of DEHP and its primary metabolite, MEHP, to serum proteins. nih.govnih.gov Research indicates that DEHP primarily binds to lipoproteins, with the extent of binding dependent on the lipid concentration of the serum. nih.gov In contrast, MEHP binds mainly to non-lipoprotein constituents. nih.gov
The analysis of DEHP metabolites in blood and serum provides a snapshot of the circulating levels of these compounds, which may be more directly related to the concentrations at target tissues. nih.gov However, the concentrations of phthalate metabolites are generally lower in blood than in urine, making their detection more challenging. nih.gov
Other Biological Matrices (e.g., Breast Milk, Saliva)
While less common than urine and blood analysis, other biological matrices such as breast milk and saliva can also be used to assess phthalate exposure. These matrices can provide valuable information, particularly for specific populations like infants. However, the methods for analyzing phthalate metabolites in these matrices are not as well-established as those for urine and blood.
Human and Animal Exposure Assessment Methodologies
The data generated from biomonitoring studies using tools like this compound are essential for assessing human and animal exposure to DEHP. These assessments help to understand the extent of exposure in different populations and identify potential sources.
Population-Level Exposure Studies
Numerous large-scale biomonitoring studies have been conducted to determine the exposure of the general population to DEHP. nih.govnih.govmdpi.com These studies consistently show that exposure to DEHP is widespread. nih.govnih.gov For instance, a study in Italy found detectable levels of DEHP metabolites in over 99% of the women sampled. mdpi.com
These studies often reveal variations in exposure levels based on geographical location, age, and sex. nih.gov For example, a study on Italian children and adolescents found that those in the South and Centre of Italy had higher median levels of DEHP metabolites than those in the North. nih.gov Such findings are crucial for identifying populations at higher risk and for informing public health policies. nih.gov
The National Health and Nutrition Examination Survey (NHANES) in the United States has also been instrumental in tracking population-level exposure to phthalates over time. nih.govnih.gov These data are vital for evaluating the effectiveness of regulatory measures aimed at reducing phthalate exposure. nih.gov
| Study | Population | Key Findings |
| LIFE PERSUADED Project | Italian women, children, and adolescents | Widespread DEHP exposure; levels vary by geography, age, and sex. nih.govmdpi.com |
| NHANES 2013-2016 | U.S. women | Association found between certain levels of DEHP metabolite exposure and self-reported infertility. nih.gov |
Occupational Exposure Assessment Techniques
Workplace environments where DEHP is produced or used can be significant sources of exposure for workers. nih.gov Occupational exposure assessment involves measuring the concentration of DEHP or its metabolites in the workplace air and in the biological fluids of workers. nih.govnih.gov
Studies have shown that urinary concentrations of DEHP metabolites in workers can be significantly higher at the end of a work shift compared to before the shift, indicating occupational uptake. nih.gov Risk assessments in occupational settings compare these exposure levels to established occupational exposure limits to ensure worker safety. nih.gov These assessments are critical for implementing appropriate control measures, such as improved ventilation and the use of personal protective equipment, to minimize workplace exposure. nih.gov
Dietary and Consumer Product-Related Exposure Quantification
The quantification of human exposure to specific phthalates, such as Bis(5-methylhexyl) phthalate, from dietary sources and consumer products is a critical component of biomonitoring and exposure assessment research. The accuracy of such assessments hinges on precise analytical methods, where isotopically labeled internal standards play a pivotal role. This compound is the deuterated form of Bis(5-methylhexyl) phthalate and serves as an essential internal standard in these analytical procedures. Its use in techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) allows for the accurate quantification of the parent compound in various biological and environmental samples by correcting for matrix effects and variations in sample preparation and analysis.
Bis(5-methylhexyl) phthalate, also known as Diisoheptyl phthalate (DIHP), is a high molecular weight phthalate. nih.govksdb.org It is utilized as a plasticizer to impart flexibility and durability to polymeric materials. cymitquimica.com Consequently, it can be found in a range of products, including flexible plastics, coatings, adhesives, electronics, and sealants. nih.govksdb.orgcymitquimica.com Human exposure to DIHP primarily occurs through ingestion of contaminated food, dermal contact with products containing the compound, and inhalation of indoor dust. nih.govnih.gov
Once in the body, phthalates like DIHP are rapidly metabolized. nih.gov Research on DIHP indicates that it is metabolized to its monoester form, monoisoheptyl phthalate (MiHeP), and other metabolites which are then excreted in the urine. Biomonitoring studies, such as the National Health and Nutrition Examination Survey (NHANES) in the United States, measure the concentrations of these urinary metabolites to estimate an individual's exposure to the parent phthalate.
While specific quantitative data on the concentration of Bis(5-methylhexyl) phthalate in individual food items or consumer products are not extensively detailed in publicly available research, the general sources of exposure for high molecular weight phthalates are well-documented. Dietary exposure is a significant route, often resulting from the migration of phthalates from food packaging materials into the food itself, particularly with fatty foods. ksdb.org Consumer products represent another major pathway for exposure through direct contact or the leaching of the compound into the surrounding environment, such as indoor air and dust. nih.gov
The following tables provide an overview of consumer product categories that may contain high molecular weight phthalates like Bis(5-methylhexyl) phthalate and a summary of urinary metabolite concentrations found in human biomonitoring studies.
Table 1: Potential Sources of Exposure to High Molecular Weight Phthalates
| Product Category | Examples |
| Building Materials | Vinyl flooring, sealants, adhesives |
| Consumer Goods | Food packaging, paints, erasers, some toys |
| Electronics | Wire and cable coverings |
| Automotive | Upholstery, interior components |
This table is illustrative of general sources of high molecular weight phthalates and is not specific to verified concentrations of Bis(5-methylhexyl) phthalate.
Table 2: Urinary Concentrations of Phthalate Metabolites in U.S. Adults (NHANES 2015-2016)
This interactive table allows you to explore the median urinary concentrations of metabolites for Diisoheptyl phthalate (DIHP) in comparison to other phthalates.
| Metabolite | Parent Phthalate | Median Concentration (ng/mL) |
| Mono-hydroxyisoheptyl phthalate (MHiHP) | DIHP | 0.28 |
| Mono-carboxyisohexyl phthalate (MCiHP) | DIHP | 0.15 |
Data sourced from human biomonitoring studies, reflecting exposure to various phthalates.
A study involving the administration of a mixture of chemicals to pregnant rats included diisoheptyl phthalate to assess its effect on male reproductive tract development, highlighting its relevance in exposure and toxicological research. nih.gov The presence of its metabolites in human urine confirms widespread exposure to the parent compound.
Mechanistic Investigations of Phthalate Metabolism and Toxicokinetics Utilizing Bis 5 Methyl 2 Hexyl Phthalate D4
Elucidation of Metabolic Pathways Through Isotopic Tracing
The administration of DEHP-d4 to human volunteers has enabled detailed characterization of its metabolic pathways, distinguishing the administered dose from background environmental exposure.
Primary and Secondary Metabolite Identification
Upon oral administration, DEHP is rapidly hydrolyzed to its primary metabolite, mono(2-ethylhexyl) phthalate (B1215562) (MEHP). researchgate.net This initial hydrolysis is not the final step; MEHP undergoes further oxidation to form a series of secondary metabolites. The use of DEHP-d4 has been crucial in identifying these downstream products in human urine and serum.
The major secondary metabolites identified include:
mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP)
mono(2-ethyl-5-oxohexyl) phthalate (MEOHP)
mono(2-ethyl-5-carboxypentyl) phthalate (MECPP)
mono[2-(carboxymethyl)hexyl] phthalate (2cx-MMHP) frontiersin.orgnih.gov
In human studies with a single oral dose of DEHP-d4, MEHHP was found to be the major metabolite in urine, followed by MEOHP and MEHP. researchgate.net Further investigations also identified the carboxylated metabolites, 5cx-MEPP and 2cx-MMHP, which are products of further oxidation of the alkyl side chain. researchgate.net
Table 1: Major Metabolites of DEHP Identified Through Isotopic Tracing
| Metabolite Abbreviation | Full Chemical Name |
| MEHP | mono(2-ethylhexyl) phthalate |
| MEHHP | mono(2-ethyl-5-hydroxyhexyl) phthalate |
| MEOHP | mono(2-ethyl-5-oxohexyl) phthalate |
| MECPP | mono(2-ethyl-5-carboxypentyl) phthalate |
| 2cx-MMHP | mono[2-(carboxymethyl)hexyl] phthalate |
Enzyme-Mediated Biotransformation Studies
In vitro studies using human and rat tissues have helped to pinpoint the enzymes responsible for the biotransformation of DEHP and MEHP. The initial hydrolysis of DEHP to MEHP is carried out by esterases present in various tissues, including the intestine, liver, and blood plasma. researchgate.net
Subsequent oxidation of MEHP is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. nih.gov Specific isoforms have been identified as key players in this process:
CYP2C9 and CYP2C19 in humans are major isoforms involved in the formation of MEHHP and MEOHP. nih.gov
CYP3A4 in humans is primarily responsible for the dealkylation of MEHP to form phthalic acid. nih.gov
These enzyme-mediated transformations are critical in detoxifying and facilitating the excretion of the parent compound.
Pharmacokinetic and Toxicokinetic Modeling
The use of DEHP-d4 has been fundamental in developing accurate pharmacokinetic models by allowing for the precise measurement of the compound and its metabolites over time, without interference from environmental contamination.
Absorption and Distribution Kinetics
Following oral administration in human volunteers, DEHP-d4 is readily absorbed from the gastrointestinal tract. researchgate.net The parent compound, DEHP, is lipophilic and can be distributed to various tissues, but it is also rapidly metabolized. In serum, the peak concentrations of the primary metabolite, MEHP, and the secondary oxidized metabolites are observed within a few hours of ingestion. researchgate.net Specifically, peak serum levels of all metabolites were seen 2 hours post-administration. researchgate.net While MEHP is the major metabolite found in serum, the oxidized metabolites are more prominent in urine. researchgate.net
Excretion Dynamics and Half-Life Determination
Studies with DEHP-d4 have shown that the metabolites are primarily excreted in the urine. researchgate.net The excretion follows a multi-phase elimination pattern.
An initial rapid elimination phase occurs within the first 14-18 hours, with half-lives of approximately 2 hours for MEHP and slightly longer for MEHHP and MEOHP. researchgate.net
A slower, second elimination phase follows, with half-lives of around 5 hours for MEHP and 10 hours for MEHHP and MEOHP. researchgate.net
The more oxidized metabolites, such as 5cx-MEPP and 2cx-MMHP, exhibit even longer elimination half-lives, ranging from 15 to 24 hours. researchgate.net
After 44 hours, approximately 47% of the administered DEHP-d4 dose was recovered in the urine as MEHP (7.3%), MEHHP (24.7%), and MEOHP (14.9%). researchgate.net Another study reported that about 75% of the total dose was excreted in the urine within two days. researchgate.net
Table 2: Pharmacokinetic Parameters of DEHP Metabolites after Oral DEHP-d4 Administration
| Metabolite | Peak Serum Time | Peak Urine Time | Elimination Half-Life (Phase 2) |
| MEHP | 2 hours | 2 hours | ~5 hours |
| MEHHP | 2 hours | 4 hours | ~10 hours |
| MEOHP | 2 hours | 4 hours | ~10 hours |
| 5cx-MEPP | Not specified | >12 hours | 15-24 hours |
| 2cx-MMHP | Not specified | >24 hours | 15-24 hours |
In Vitro and In Vivo Mechanistic Studies
The use of DEHP and its metabolites in various experimental models has provided insights into their potential mechanisms of action.
In Vitro : Studies using cell cultures have been crucial for investigating the molecular mechanisms of DEHP's effects. For example, in vitro experiments with cardiac muscle cells have shown that DEHP can activate the PPAR-alpha gene, which is involved in lipid metabolism. wikipedia.org Other studies have looked at the hormonal activities of DEHP and its metabolites, finding that some can interact with estrogen and androgen receptors. nih.gov In vitro studies with testicular cells from zebrafish have demonstrated that DEHP can disrupt calcium homeostasis and induce oxidative stress. nih.gov
In Vivo : Animal studies, often employing isotopically labeled compounds for accurate dosing and tracing, have been essential for understanding the systemic effects of DEHP. nih.gov In vivo studies in rats have shown that DEHP exposure can lead to testicular toxicity and affect fetal development. nih.govplos.org Research in mice has indicated that DEHP can disrupt the blood-testis barrier. wikipedia.org These in vivo models allow for the study of complex interactions between different organ systems in response to phthalate exposure.
Quality Assurance, Quality Control, and Standardization in Deuterated Phthalate Analysis
Internal Standard Selection and Application Protocols
The use of internal standards is a cornerstone of quantitative analytical chemistry, serving to correct for the loss of analyte during sample preparation and for variations in instrument response. aptochem.comclearsynth.com In phthalate (B1215562) analysis, isotopically labeled analogs of the target analytes are considered the gold standard for internal standards. aptochem.commdpi.com A deuterated internal standard, such as Bis(5-Methyl-2-hexyl) Phthalate-d4, is ideal because it has nearly identical chemical and physical properties to its non-deuterated counterpart. aptochem.com This ensures that it behaves similarly during extraction, cleanup, and chromatographic separation, providing the most accurate correction for analytical variability. aptochem.commdpi.com
Key criteria for selecting a deuterated internal standard include:
Chemical Similarity: The internal standard should be chemically and structurally analogous to the analyte. okstate.edu
Isotopic Purity: It must have a high degree of isotopic enrichment to prevent signal overlap with the native analyte. sigmaaldrich.comisotope.com
Co-elution: Ideally, the internal standard should co-elute with the analyte to compensate for matrix effects at the specific retention time. aptochem.com
Mass Difference: The mass-to-charge ratio (m/z) of the deuterated standard must be sufficiently different from the analyte to be distinguished by the mass spectrometer. aptochem.com
Protocols for the application of internal standards recommend adding a known quantity of the standard to the sample at the earliest possible stage of the analytical process. nih.gov For instance, the CPSC test method CPSC-CH-C1001-09.4 suggests adding an internal standard like benzyl (B1604629) benzoate (B1203000) to the precipitation solvent. cpsc.gov For more accurate analyses, isotope-dilution mass spectrometry, which uses deuterated standards like DEHP-d4, is the preferred approach. tandfonline.comnih.gov
Below is a table of commonly used deuterated phthalate internal standards.
| Internal Standard | Abbreviation | CAS Number | Analyte(s) |
| Diethyl Phthalate-d4 | DEP-d4 | 93952-12-6 | Diethyl Phthalate (DEP) |
| Di-n-butyl Phthalate-d4 | DBP-d4 | 93952-11-5 | Di-n-butyl Phthalate (DBP), Diisobutyl Phthalate (DIBP) |
| Benzyl Butyl Phthalate-d4 | BBP-d4 | 93951-88-3 | Benzyl Butyl Phthalate (BBP) |
| Bis(2-ethylhexyl) Phthalate-d4 | DEHP-d4 | 93951-87-2 | Bis(2-ethylhexyl) Phthalate (DEHP) |
| Di-n-octyl Phthalate-d4 | DNOP-d4 | 93952-13-7 | Di-n-octyl Phthalate (DNOP) |
| Dicyclohexyl Phthalate-d4 | DCHP-d4 | 358731-25-6 | Dicyclohexyl Phthalate (DCHP) |
This table presents a selection of common deuterated internal standards used in phthalate analysis. sigmaaldrich.comjst.go.jpoiv.int
Inter-Laboratory Comparison and Harmonization of Methods
Inter-laboratory comparison studies, also known as proficiency testing (PT), are crucial for assessing the performance and comparability of analytical methods among different laboratories. researchgate.netnih.gov These studies involve distributing homogenous test samples to multiple labs and comparing their results against reference values. Such comparisons help to identify potential biases in methods, improve accuracy, and harmonize analytical procedures. researchgate.netresearchgate.net
A study involving five laboratories to determine dialkyl phthalate ester (DPE) concentrations in environmental and biological samples highlighted both the challenges and successes of such comparisons. The results showed good agreement for di(2-ethylhexyl) phthalate (DEHP) but also emphasized that high method detection limits due to contamination of procedural blanks can hamper environmental monitoring. researchgate.net A proficiency testing program under the HBM4EU project demonstrated that laboratory performance in analyzing phthalate biomarkers in urine improved significantly over several rounds, achieving a 90% satisfactory performance rate and underscoring the value of these programs. nih.gov
Harmonization of methods is essential for generating comparable data for regulatory purposes and large-scale environmental or human biomonitoring studies. researchgate.net Standardized operating procedures, such as those published by the U.S. Consumer Product Safety Commission (CPSC) or the International Electrotechnical Commission (IEC), provide a framework for harmonization. cpsc.govgo-jsb.nl These methods specify protocols for sample preparation, extraction, and analysis to minimize inter-laboratory variability. cpsc.govgo-jsb.nl
Reference Materials and Certified Standards Development
The development and use of Certified Reference Materials (CRMs) are fundamental to achieving accuracy and metrological traceability in chemical analysis. tandfonline.com CRMs are homogenous and stable materials with one or more certified property values, which are used for method validation, calibration, and quality control. fishersci.comlgcstandards.com
For phthalate analysis, CRMs are available in various matrices, such as polyvinyl chloride (PVC), and as high-purity neat compounds or solutions. tandfonline.comaccustandard.com The National Institute of Standards and Technology (NIST) and the National Metrology Institute of Japan (NMIJ) have developed CRMs for phthalates in PVC. tandfonline.comlgcstandards.com For example, NIST SRM 2860 is intended for validating methods for determining six phthalate esters in PVC and includes a blank PVC, a low-level (0.1%) and a high-level (2%) fortified material. lgcstandards.com NMIJ CRM 8152-a is a PVC resin CRM with certified values for five regulated phthalates. tandfonline.com
The development of these CRMs involves rigorous characterization using primary methods like isotope-dilution mass spectrometry, homogeneity and stability studies, and inter-laboratory comparisons to establish the certified values and their associated uncertainties. tandfonline.com Commercial suppliers also offer a wide range of deuterated phthalate standards, including those labeled with deuterium (B1214612) (d4), which are crucial for use as internal standards in isotope dilution analysis. sigmaaldrich.comaccustandard.comaccustandard.comaccustandard.com
Regulatory and Compliance Analytical Frameworks
Globally, various regulatory bodies have established frameworks to control the use of certain phthalates in consumer products due to potential health concerns. measurlabs.com These regulations necessitate reliable and standardized analytical methods to ensure compliance.
In the European Union , the REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) regulation restricts the use of several phthalates, including DEHP, DBP, BBP, and DIBP, to a concentration not exceeding 0.1% by weight in most consumer articles. measurlabs.comaimplas.net Specific regulations also apply to phthalates in food contact materials (Regulation (EU) 10/2011) and toys. mdpi.commeasurlabs.com
In the United States , the Consumer Product Safety Improvement Act (CPSIA) permanently bans three phthalates (DEHP, DBP, BBP) and interimly bans three others (DINP, DIDP, DnOP) at concentrations greater than 0.1% in children's toys and certain child care articles. atslab.com The CPSC has published a standard operating procedure (CPSC-CH-C1001-09.4) for the determination of these phthalates, which relies on GC-MS. cpsc.govatslab.com
These regulatory frameworks drive the need for robust analytical methods and the associated QA/QC procedures. Laboratories performing compliance testing are often required to be accredited to international standards like ISO/IEC 17025, which ensures they operate a stringent quality system and are technically competent to produce valid results. fishersci.comatslab.com
The table below summarizes key regulatory limits for common phthalates.
| Regulation / Authority | Phthalates Restricted | Limit | Product Category |
| EU REACH (Annex XVII) | DEHP, DBP, BBP, DIBP | ≤ 0.1% by weight (individually or combined) | Most articles |
| EU REACH (Annex XVII) | DINP, DIDP, DNOP | ≤ 0.1% by weight (individually or combined) | Toys and childcare articles that can be placed in the mouth |
| US CPSIA | DEHP, DBP, BBP | > 0.1% concentration prohibited | Children's toys and child care articles |
| US CPSIA (Interim Ban) | DINP, DIDP, DnOP | > 0.1% concentration prohibited | Children's toys that can be placed in a child's mouth and child care articles |
| EU Regulation 10/2011 | DEHP, BBP, DBP, DINP, DIDP | Specific Migration Limits (SMLs) | Plastic food contact materials |
This table provides an overview of major regulatory frameworks and their limits for common phthalates. measurlabs.comaimplas.netatslab.com
Emerging Research Areas and Future Perspectives for Bis 5 Methyl 2 Hexyl Phthalate D4 Research
Integration with High-Throughput Screening Technologies
High-Throughput Screening (HTS) allows for the rapid testing of large numbers of samples for biological activity or chemical presence. The integration of deuterated standards such as Bis(5-Methyl-2-hexyl) Phthalate-d4 is critical for ensuring the accuracy and reliability of HTS assays focused on phthalates.
Role in Automated Sample Preparation: In HTS workflows, sample preparation is often automated. The addition of a known quantity of this compound at the initial stage of extraction accounts for any variability or loss of the target analyte during these automated steps.
Improving Quantitative Accuracy: HTS assays are often subject to matrix effects, where components of the sample other than the analyte of interest can interfere with the measurement, either enhancing or suppressing the signal. Isotope dilution mass spectrometry, which uses deuterated standards, is the gold standard for mitigating these effects. sigmaaldrich.com As HTS platforms increasingly couple with mass spectrometry, the role of standards like this compound becomes indispensable for generating reliable quantitative data.
Application in Exposomics: HTS is a key tool in the field of exposomics, which aims to characterize the totality of human environmental exposures. Deuterated phthalate (B1215562) standards are essential for accurately quantifying exposure levels across thousands of biological samples, helping to link specific exposures with health outcomes.
Advanced Computational and Chemoinformatic Applications
Computational and chemoinformatic tools are transforming how analytical data is processed, interpreted, and utilized. Data generated using this compound as an internal standard can feed into these advanced models to enhance our understanding of phthalate toxicology and fate.
Pharmacokinetic Modeling: Physiologically based pharmacokinetic (PBPK) models simulate the absorption, distribution, metabolism, and excretion (ADME) of chemicals in the body. Precise quantification of the parent compound and its metabolites in biological fluids, made possible by using deuterated standards, is essential for developing and validating these models. For instance, studies using DEHP-d4 have been crucial in identifying metabolites and determining their elimination half-lives, which are key parameters for PBPK models.
Predictive Toxicology: By providing accurate concentration data for toxicological assays, studies using deuterated standards can help build robust quantitative structure-activity relationship (QSAR) models. These models predict the toxicity of other chemicals based on their structure, reducing the need for extensive animal testing.
Data Integration and Visualization: Chemoinformatics platforms can integrate large datasets from multiple studies. The use of standardized methods, including common internal standards like this compound, ensures data quality and comparability, enabling more powerful meta-analyses and data visualization to identify trends in exposure and toxicity.
Table 1: Computed Properties for the Related Isomer Bis(2-ethylhexyl) phthalate-d4
| Property | Value | Source |
|---|---|---|
| Molecular Weight | 394.6 g/mol | nih.gov |
| XLogP3 | 7.4 | nih.gov |
| Hydrogen Bond Donor Count | 0 | nih.gov |
| Hydrogen Bond Acceptor Count | 4 | nih.gov |
| Rotatable Bond Count | 16 | nih.gov |
| Exact Mass | 394.30211667 Da | nih.gov |
| Polar Surface Area | 52.6 Ų | nih.gov |
Novel Sample Matrices and Complex Sample Analysis
A significant area of emerging research is the detection of environmental contaminants in previously unstudied or highly complex sample matrices. The robustness of analytical methods using deuterated standards is paramount for achieving accurate results in these challenging samples.
Expanding Environmental Monitoring: Researchers are increasingly investigating phthalate contamination in diverse environmental compartments such as indoor dust, sewage sludge, sediments, and atmospheric particulate matter. The complexity of these matrices necessitates powerful cleanup and analytical techniques, where deuterated standards are crucial for correcting for analyte loss and matrix-induced signal suppression or enhancement. researchgate.net
Analysis of Biota: Determining phthalate concentrations in wildlife and human tissues (e.g., adipose tissue, placenta, breast milk) presents a major analytical challenge due to high lipid and protein content. A study on the determination of phthalates in mussel samples successfully utilized a miniaturized matrix solid-phase dispersion (micro-MSPD) method coupled with GC-MS/MS, employing deuterated DEHP-d4 as an internal standard to ensure accuracy. researchgate.net This highlights the potential for this compound in similar applications.
Food and Beverage Analysis: Phthalates can migrate from packaging into food and drinks. hitachi-hightech.com The analysis of these products is complicated by the variety of food types (e.g., high-fat, high-sugar, acidic). Isotope dilution methods are essential for reliably quantifying phthalate levels in such a wide range of food matrices. hitachi-hightech.com
Table 2: Application of Deuterated Phthalate Standards in Complex Matrices
| Matrix | Analytical Technique | Purpose of Deuterated Standard | Reference |
|---|---|---|---|
| Mussel Samples | micro-MSPD with GC-MS/MS | Internal standard for quantification | researchgate.net |
| Drinking Water | LC-DAD | Method validation and calibration | hitachi-hightech.com |
| Human Urine | Online-SPE-LC-MS/MS | Quantification of metabolites for biomonitoring | researchgate.net |
| Air (Particulate Matter) | GC-FID | Calibration for working range determination | cdc.gov |
Development of Portable and On-Site Analytical Systems
There is a growing demand for analytical systems that can be deployed in the field for real-time, on-site analysis of pollutants. This shift from centralized laboratories to distributed sensing requires the development of new, miniaturized technologies.
Miniaturized Mass Spectrometers: The development of portable mass spectrometers offers the possibility of bringing the gold-standard accuracy of isotope dilution analysis to the field. In such systems, a deuterated standard like this compound would be essential for providing immediate, lab-quality quantitative results for air, water, or soil samples without the delay of shipping them to a lab.
Sensor Technology: While many portable sensors for chemical detection are being developed, they often suffer from cross-reactivity and environmental interference. Future research may focus on developing selective sensors where a deuterated standard could be used in a portable calibration or validation step to ensure the sensor's accuracy in the field.
Challenges and Opportunities: A key challenge is the stable formulation and field-deployable packaging of standards. However, the ability to perform rapid, reliable on-site screening of potential contamination hotspots represents a significant opportunity for environmental protection and public health, enabling faster responses to contamination events. The need for accurate quantification in these scenarios underscores the continued relevance and future application of deuterated standards in next-generation analytical platforms.
Q & A
Q. What are the primary analytical methods for quantifying Bis(5-Methyl-2-hexyl) Phthalate-d4 in environmental samples?
- Methodological Answer : Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are standard methods. Deuterated analogs like this compound serve as internal standards to correct for matrix effects and instrument variability. For example, deuterated phthalates improve quantification accuracy in complex environmental matrices by compensating for signal suppression/enhancement during ionization . When designing experiments, ensure calibration curves include deuterated analogs at concentrations spanning expected sample levels. Sample preparation should involve solid-phase extraction (SPE) with deuterated recovery surrogates to validate extraction efficiency .
Q. How should researchers handle and store this compound to ensure stability?
- Methodological Answer : Store the compound in amber glass vials at -20°C under inert gas (e.g., argon) to prevent photodegradation and oxidation. Avoid contact with strong oxidizers (e.g., peroxides) due to incompatibility risks . Prior to use, equilibrate the compound to room temperature in a controlled environment to minimize condensation. For long-term stability, validate storage conditions via periodic LC-MS purity checks, focusing on deuterium retention and degradation byproducts (e.g., non-deuterated analogs) .
Advanced Research Questions
Q. How can researchers address contradictory findings in phthalate exposure studies involving this compound?
- Methodological Answer : Contradictions often arise from variability in exposure doses, metabolic pathways, or matrix effects. To resolve these:
- Conduct dose-response meta-analyses with standardized dosing (e.g., mg/kg/day) across studies, adjusting for confounding variables like lipid content in biological samples .
- Use isotopic tracing (e.g., deuterium labeling) to distinguish exogenous phthalates from endogenous metabolites in in vivo studies .
- Apply cumulative risk assessment frameworks to evaluate additive/synergistic effects with other phthalates, referencing theoretical models of endocrine disruption mechanisms .
Q. What advanced experimental designs are suitable for studying the metabolic pathways of this compound in biological systems?
- Methodological Answer :
- Factorial Design : Test interactions between variables (e.g., exposure duration, co-exposure to other toxins) using a 2x2 factorial setup to identify synergistic/antagonistic effects on metabolic enzyme activity (e.g., cytochrome P450) .
- Stable Isotope-Resolved Metabolomics (SIRM) : Administer deuterated phthalates to track metabolic flux via LC-MS/MS, identifying intermediates like monoester metabolites in liver microsomes .
- In Silico Modeling : Predict metabolic pathways using QSAR (Quantitative Structure-Activity Relationship) models, validated against in vitro hepatocyte assays .
Q. What emerging methodologies could enhance the detection and analysis of this compound in complex matrices?
- Methodological Answer :
- AI-Driven Analytical Workflows : Integrate machine learning with GC-MS data processing to automate peak identification and quantify low-abundance deuterated compounds in environmental samples .
- High-Resolution Mass Spectrometry (HRMS) : Use Orbitrap or TOF systems to resolve isotopic clusters, distinguishing this compound from its non-deuterated form with sub-ppm mass accuracy .
- Microsampling Techniques : Combine dried blood spots (DBS) with deuterated internal standards to minimize sample volume while maintaining sensitivity in longitudinal exposure studies .
Data Integration Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
